Cas no 2348197-16-8 (5-{4-(2,2,2-trifluoroacetamido)phenoxymethyl}furan-2-carboxylic acid)

• Product Name: 5-{4-(2,2,2-trifluoroacetamido)phenoxymethyl}furan-2-carboxylic acid
• CAS No: 2348197-16-8
• MF: C₁₄H₁₀F₃NO₅
• MW: 329.22811460495
• CID: 5618849
• PubChem ID: 165925051
• Update Time: 2023-11-27

5-{4-(2,2,2-trifluoroacetamido)phenoxymethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295288
• 5-{[4-(2,2,2-trifluoroacetamido)phenoxy]methyl}furan-2-carboxylic acid
• 2348197-16-8
• 5-{4-(2,2,2-trifluoroacetamido)phenoxymethyl}furan-2-carboxylic acid

• Inchi： 1S/C14H10F3NO5/c15-14(16,17)13(21)18-8-1-3-9(4-2-8)22-7-10-5-6-11(23-10)12(19)20/h1-6H,7H2,(H,18,21)(H,19,20)
• InChI Key： MVTBSTCUDYLWPU-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1)OCC1=CC=C(C(=O)O)O1)=O)(F)F

Computed Properties

• Exact Mass: 329.05110691g/mol
• Monoisotopic Mass: 329.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.8Ų